6-Geranylchrysin
Overview
Description
6-geranylchrysin is a dihydroxyflavone that is chrysin substituted by a geranyl group at position 6. It is a 7-hydroxyflavonol and a dihydroxyflavone. It derives from a chrysin.
Scientific Research Applications
Neuroprotective Effects in Parkinson's Disease
6-Geranylchrysin has been studied for its neuroprotective effects. In a mouse model of Parkinson's disease induced by 6-hydroxydopamine, Chrysin demonstrated significant neuroprotective properties. This included the prevention of behavioral alterations, reduction of inflammatory cytokines, and restoration of neurotrophic factors in the striatum. These findings suggest the potential of 6-Geranylchrysin in treating neurodegenerative diseases like Parkinson's (Goes et al., 2018).
Impact on Cytochrome P450 Enzyme
Research on 6-Nitrochrysene (6-NC), a related compound, has shown its ability to influence human cytochrome P450-dependent monooxygenases in human hepatoma HepG2 cells. This induction of CYP1A1 protein and mRNA levels suggests potential metabolic and toxicological implications of similar compounds, including 6-Geranylchrysin (Chen, Chou, & Ueng, 2000).
Reduction of Oxidative Stress
A study involving dietary Geranylgeraniol, a similar compound to 6-Geranylchrysin, showed that it reduced oxidative stress in obese mice. This suggests the potential for 6-Geranylchrysin in mitigating oxidative stress-related conditions (Meister, Shen, & Feresin, 2022).
Anti-inflammatory Effects
Geranylgeraniol, closely related to 6-Geranylchrysin, has shown anti-inflammatory effects by inhibiting NFκB activation in human macrophage-like cells. This indicates a potential role for 6-Geranylchrysin in managing inflammatory responses (Giriwono et al., 2019).
Antioxidant and Detoxifying Enzyme Effects
Synthetic derivatives of thiazolidinediones, including geranyloxy compounds, have shown significant radical scavenging and antioxidative activities. This suggests the possible utility of 6-Geranylchrysin in oxidative stress-related conditions (Hossain & Bhattacharya, 2007).
Antifungal Activity
Geranylphenols, sharing structural similarities with 6-Geranylchrysin, have demonstrated inhibitory effects on the mycelial growth of the plant pathogen Botrytis cinerea. This opens avenues for the use of 6-Geranylchrysin in antifungal applications (Espinoza et al., 2014).
properties
Molecular Formula |
C25H26O4 |
|---|---|
Molecular Weight |
390.5 g/mol |
IUPAC Name |
6-[(2E)-3,7-dimethylocta-2,6-dienyl]-5,7-dihydroxy-2-phenylchromen-4-one |
InChI |
InChI=1S/C25H26O4/c1-16(2)8-7-9-17(3)12-13-19-20(26)14-23-24(25(19)28)21(27)15-22(29-23)18-10-5-4-6-11-18/h4-6,8,10-12,14-15,26,28H,7,9,13H2,1-3H3/b17-12+ |
InChI Key |
ZGOCQRKXVIGZMZ-SFQUDFHCSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/CC1=C(C2=C(C=C1O)OC(=CC2=O)C3=CC=CC=C3)O)/C)C |
SMILES |
CC(=CCCC(=CCC1=C(C2=C(C=C1O)OC(=CC2=O)C3=CC=CC=C3)O)C)C |
Canonical SMILES |
CC(=CCCC(=CCC1=C(C2=C(C=C1O)OC(=CC2=O)C3=CC=CC=C3)O)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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